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Compound of Interest

Compound Name: Methyl Carbazole-3-Carboxylate

Cat. No.: B032842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isolation, characterization, and

biological activity of Methyl Carbazole-3-Carboxylate, a carbazole alkaloid sourced from the

plant Clausena lansium (Wampee). This document details the experimental protocols for

extraction and purification, presents spectroscopic and cytotoxic data, and explores the

potential therapeutic relevance of this natural compound.

Introduction
Clausena lansium (Lour.) Skeels, a fruit-bearing tree in the Rutaceae family, is widely

distributed in Southern China and Southeast Asia. Various parts of the plant have been used in

traditional medicine to treat a range of ailments, including cough, asthma, and gastrointestinal

diseases. Phytochemical investigations have revealed that Clausena lansium is a rich source

of bioactive carbazole alkaloids, which have demonstrated diverse pharmacological activities,

including anti-inflammatory, antimicrobial, neuroprotective, and cytotoxic effects.

Methyl Carbazole-3-Carboxylate is a specific carbazole alkaloid that has been isolated from

the peels and stems of Clausena lansium. Its cytotoxic properties against certain cancer cell

lines suggest its potential as a lead compound in drug discovery and development. This guide

aims to provide researchers with the necessary technical information to isolate, identify, and

further investigate this promising natural product.
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Experimental Protocols
The following sections outline the detailed methodologies for the isolation and characterization

of Methyl Carbazole-3-Carboxylate from Clausena lansium.

Plant Material Collection and Preparation
Fresh peels or stems of Clausena lansium should be collected and authenticated by a plant

taxonomist. The plant material is then washed, air-dried in the shade, and pulverized into a

coarse powder to increase the surface area for efficient extraction.

Extraction of Crude Alkaloids
A general protocol for the extraction of carbazole alkaloids from Clausena lansium involves the

following steps:

Maceration/Reflux: The powdered plant material is extracted exhaustively with 95%

methanol or 70% ethanol at room temperature or under reflux. The extraction is typically

repeated three times to ensure maximum recovery of the compounds.

Concentration: The combined extracts are filtered and concentrated under reduced pressure

using a rotary evaporator to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol.

The carbazole alkaloids are typically enriched in the ethyl acetate fraction.

Isolation and Purification of Methyl Carbazole-3-
Carboxylate
The ethyl acetate fraction is subjected to chromatographic techniques for the isolation of

individual compounds.

Silica Gel Column Chromatography: The dried ethyl acetate extract is adsorbed onto a small

amount of silica gel and loaded onto a silica gel column (100-200 mesh). The column is then

eluted with a gradient of petroleum ether-acetone or hexane-ethyl acetate, starting from a

low polarity and gradually increasing the polarity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b032842?utm_src=pdf-body
https://www.benchchem.com/product/b032842?utm_src=pdf-body
https://www.benchchem.com/product/b032842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer

chromatography (TLC) using an appropriate solvent system. Fractions with similar TLC

profiles are combined.

Further Purification: The fractions containing Methyl Carbazole-3-Carboxylate are further

purified by repeated column chromatography or by using other techniques such as

preparative TLC or High-Performance Liquid Chromatography (HPLC) to yield the pure

compound.

Data Presentation
This section summarizes the key quantitative data for Methyl Carbazole-3-Carboxylate.

Physicochemical Properties
Property Value

Molecular Formula C₁₄H₁₁NO₂

Molecular Weight 225.24 g/mol

Appearance To be determined upon isolation

CAS Number 97931-41-4

Spectroscopic Data
The structural elucidation of Methyl Carbazole-3-Carboxylate is confirmed through various

spectroscopic methods.

Table 1: Spectroscopic Data for Methyl 9H-carbazole-3-carboxylate
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Technique Data

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 8.31 (d, J = 1.9 Hz, 1H), 7.78 (dd, J =

8.4, 1.9 Hz, 1H), 6.68 (d, J = 8.4 Hz, 1H), 4.65

(s, 2H), 3.84 (s, 3H)

¹³C NMR (125 MHz, CDCl₃)
δ (ppm): 165.8, 150.7, 141.0, 131.1, 121.1,

113.1, 82.1, 51.9

Mass Spectrometry (ESI-MS) m/z: 226 [M+H]⁺

Note: The provided NMR data is from a synthetic source and serves as a reference for the

characterization of the natural product.

Biological Activity: Cytotoxicity
Methyl Carbazole-3-Carboxylate has demonstrated cytotoxic activity against human cancer

cell lines.

Table 2: Cytotoxicity of Methyl Carbazole-3-Carboxylate

Cell Line Cancer Type IC₅₀ (µg/mL)

H1299 Non-small cell lung carcinoma 6.19 - 26.84

SMMC-7721 Hepatocellular carcinoma 6.19 - 26.84

IC₅₀ values represent the concentration of the compound that inhibits 50% of cell growth.[1]

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the isolation of Methyl Carbazole-3-
Carboxylate.
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Figure 1. General workflow for the isolation of Methyl Carbazole-3-Carboxylate.

Potential Biosynthetic Relationship
The biosynthesis of carbazole alkaloids in plants is a complex process. The following diagram

illustrates a simplified potential relationship in the biosynthesis of carbazole alkaloids, starting

from a common precursor.
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Figure 2. Simplified potential biosynthetic pathway of carbazole alkaloids.

Discussion and Future Perspectives
The isolation of Methyl Carbazole-3-Carboxylate from Clausena lansium provides a valuable

natural product with demonstrated cytotoxic activity. The detailed protocols provided in this
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guide will facilitate its further investigation by researchers in the fields of natural product

chemistry and drug discovery.

The cytotoxic data warrants further studies to elucidate the mechanism of action. Investigating

the specific signaling pathways affected by Methyl Carbazole-3-Carboxylate is a crucial next

step. While the general class of carbazole alkaloids has been shown to interact with various

cellular targets, the specific molecular interactions of this compound remain to be explored.

Future research could focus on its effects on key cellular processes such as apoptosis, cell

cycle regulation, and angiogenesis in relevant cancer cell models.

Furthermore, structure-activity relationship (SAR) studies could be initiated by synthesizing

analogs of Methyl Carbazole-3-Carboxylate to optimize its cytotoxic potency and selectivity.

The development of more efficient and scalable isolation or synthetic methods would also be

beneficial for producing sufficient quantities for advanced preclinical studies.

In conclusion, Methyl Carbazole-3-Carboxylate represents a promising starting point for the

development of new anticancer agents. This technical guide serves as a foundational resource

for scientists and researchers to build upon in their efforts to unlock the full therapeutic potential

of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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